Cas no 930959-25-4 (N-Benzyl-3-methylthiophene-2-carboxamide)

• Product Name: N-Benzyl-3-methylthiophene-2-carboxamide
• CAS No: 930959-25-4
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 2154549
• Update Time: 2023-08-05

N-Benzyl-3-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-methylthiophene-2-carboxamide
• QQZNXSGHJXHCTL-UHFFFAOYSA-N
• N-Benzyl-3-methylthiophene-2-carboxamide

• Inchi： 1S/C13H13NOS/c1-10-7-8-16-12(10)13(15)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15)
• InChI Key： QQZNXSGHJXHCTL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 57.3